Cas no 445040-77-7 (2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S)-)

• Product Name: 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S)-
• CAS No: 445040-77-7
• MF: C₂₀H₂₁NO₂S
• MW: 339.451244115829
• CID: 3988573
• PubChem ID: 11416501
• Update Time: 2025-05-18

2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S)-
• (S)-1-(4-ISOPROPYL-5,5-DIPHENYL-2-THIOXOOXAZOLIDIN-3-YL)ETHANONE
• (S)-3-Acetyl-4-isopropyl-5,5-diphenyl oxazolidine-2-thione
• (s)-3-acetyl-4-isopropyl-5,5-diphenyloxazolidine-2-thione
• 445040-77-7

• MDL： MFCD07367006
• Inchi： 1S/C20H21NO2S/c1-14(2)18-20(16-10-6-4-7-11-16,17-12-8-5-9-13-17)23-19(24)21(18)15(3)22/h4-14,18H,1-3H3/t18-/m0/s1
• InChI Key： WJCFTHCUULIELA-SFHVURJKSA-N
• SMILES： C(=O)(N1[C@@H](C(C)C)C(C2=CC=CC=C2)(C2=CC=CC=C2)OC1=S)C

Computed Properties

• Exact Mass: 339.12930009Da
• Monoisotopic Mass: 339.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S)-

Introduction to 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) and Its Applications in Modern Chemical Biology

The compound with the CAS number 445040-77-7, identified as 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S), represents a fascinating molecule in the realm of chemical biology. This thiazolidinone derivative has garnered significant attention due to its unique structural features and promising biological activities. The presence of an acetyl group at the 3-position and a tertiary butyl group at the 4-position, coupled with two phenyl rings at the 5,5-dipositional sites, contributes to its distinct chemical properties and potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolidinone scaffolds in drug design. These heterocyclic compounds are known for their ability to mimic peptide structures, making them valuable in the development of protease inhibitors. Specifically, 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) has been explored for its potential in inhibiting various enzymes that play crucial roles in diseases such as cancer and inflammation. The stereochemistry at the 4S position is particularly noteworthy, as it can influence the binding affinity and selectivity of the compound towards its target enzymes.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that this derivative exhibits potent inhibitory activity against cysteine cathepsins, a family of proteases implicated in tumor progression and inflammatory responses. The acetyl and phenyl substituents were found to enhance the compound's binding affinity by stabilizing key interactions with the enzyme's active site. Furthermore, computational modeling studies revealed that the tertiary butyl group at the 4-position contributes to optimal positioning for substrate mimicry, thereby improving enzyme inhibition.

The structural features of 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) also make it an attractive candidate for further derivatization. Researchers have employed structure-activity relationship (SAR) studies to modify various substituents and evaluate their impact on biological activity. Notably, introduction of fluorine atoms into the phenyl rings has been shown to enhance metabolic stability while maintaining high enzymatic potency. These modifications have paved the way for the development of novel analogs with improved pharmacokinetic profiles.

Beyond its protease inhibition properties, this compound has shown promise in other biological contexts. Preliminary investigations suggest that it may exhibit antioxidant and anti-inflammatory effects, making it a potential candidate for treating chronic diseases associated with oxidative stress. The thiazolidinone core is known to interact with biological molecules through multiple mechanisms, including hydrogen bonding and hydrophobic interactions. This versatility allows for broad therapeutic applications across different disease areas.

The synthesis of 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the oxazolidinone ring system followed by functional group modifications to introduce the acetyl and tertiary butyl groups. The stereochemical integrity at the 4S position is achieved through carefully controlled chiral synthesis techniques. These synthetic strategies not only ensure high yield but also allow for scalability, which is crucial for pharmaceutical applications.

As research in chemical biology continues to evolve, compounds like 2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) are expected to play a pivotal role in drug discovery and development. The ability to modulate enzyme activity with high precision offers a promising approach to treating complex diseases without unintended side effects. Future studies will likely explore its potential in combination therapies and personalized medicine approaches. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery of novel derivatives with enhanced therapeutic efficacy.

In conclusion,2-Oxazolidinethione, 3-acetyl-4-(1-methylethyl)-5,5-diphenyl-, (4S) represents a significant advancement in chemical biology with wide-ranging applications in medicine and biotechnology. Its unique structural features and biological activities make it a valuable tool for researchers investigating enzyme inhibition and disease treatment strategies. As our understanding of molecular interactions continues to grow,CAS number 445040-77-7 will undoubtedly serve as a cornerstone for future discoveries in this field.